Cas no 1068160-23-5 (3-(methoxymethyl)cyclobutan-1-one)

• Product Name: 3-(methoxymethyl)cyclobutan-1-one
• CAS No: 1068160-23-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD22381625
• CID: 1015853
• PubChem ID: 44249711
• Update Time: 2025-10-11

3-(methoxymethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(METHOXYMETHYL)-CYCLOBUTANONE
• 3-(methoxymethyl)Cyclobutanone
• 3-(methoxymethyl)cyclobutan-1-one
• E73697
• MFCD22381625
• 1068160-23-5
• CS-0416147
• EN300-1721527
• FT-0726741
• AKOS032961451
• SCHEMBL4749241
• DA-24874

• MDL： MFCD22381625
• Inchi： 1S/C6H10O2/c1-8-4-5-2-6(7)3-5/h5H,2-4H2,1H3
• InChI Key： HVCHAEYIOCQBQO-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(C1)=O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(methoxymethyl)cyclobutan-1-one

Recent Advances in the Application of 3-(Methoxymethyl)cyclobutan-1-one (CAS: 1068160-23-5) in Chemical Biology and Pharmaceutical Research

3-(Methoxymethyl)cyclobutan-1-one (CAS: 1068160-23-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This four-membered cyclic ketone derivative, characterized by its methoxymethyl substituent, has demonstrated unique reactivity and potential as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-(methoxymethyl)cyclobutan-1-one as a key intermediate in the synthesis of cyclobutane-containing drug candidates. The researchers highlighted its enhanced stability compared to unsubstituted cyclobutanone derivatives, while maintaining sufficient reactivity for further functionalization. This balance makes it particularly valuable for constructing complex molecular architectures with improved pharmacokinetic properties.

In the field of enzyme inhibition, recent work has demonstrated the compound's potential as a scaffold for developing selective inhibitors. The constrained cyclobutane ring provides a rigid framework that can be optimized to interact with specific enzyme active sites. Computational modeling studies suggest that the methoxymethyl group contributes to favorable binding interactions while maintaining metabolic stability, addressing a common challenge in drug development.

From a synthetic chemistry perspective, novel methodologies have been developed to access 3-(methoxymethyl)cyclobutan-1-one and its derivatives more efficiently. A 2024 publication in Organic Letters described an improved catalytic [2+2] cycloaddition approach that allows for gram-scale production with excellent enantioselectivity. This advancement is particularly significant as it addresses previous limitations in the availability of enantiomerically pure material for biological testing.

The compound's potential extends beyond small molecule therapeutics. Recent investigations have explored its incorporation into peptide mimetics and PROTACs (proteolysis targeting chimeras), where the cyclobutane ring serves as a rigid spacer to control molecular geometry. Preliminary results suggest that these derivatives exhibit improved cell permeability and target engagement compared to their linear counterparts.

While the therapeutic applications of 3-(methoxymethyl)cyclobutan-1-one derivatives are still in early stages, the growing body of research indicates significant promise. Current challenges include further optimization of synthetic routes to improve scalability and comprehensive evaluation of in vivo pharmacokinetics. However, the unique properties of this compound continue to make it an attractive focus for ongoing research in chemical biology and drug discovery.